2-(2-chloro-6-fluorophenyl)-N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-N-[[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C18H16ClFN4O3/c1-2-26-16-7-6-11(9-22-16)18-23-17(27-24-18)10-21-15(25)8-12-13(19)4-3-5-14(12)20/h3-7,9H,2,8,10H2,1H3,(H,21,25)
• InChI Key: KTUJREDFZPDAOD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=C(C=C1)C2=NOC(=N2)CNC(=O)CC3=C(C=CC=C3Cl)F
• Molecular Formula: C18H16ClFN4O3
• Molecular Weight: 390.8 g/mol

Description

2-(2-chloro-6-fluorophenyl)-N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H16ClFN4O3 and its molecular weight is 390.8. The purity is usually 95%.
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Scientific Research Applications

Understanding Chemical Compound Applications in Scientific Research

• Analgesic and Antipyretic Effects : Compounds like acetaminophen (paracetamol) are widely used for their analgesic and antipyretic effects. The mechanism involves selective inhibition of cyclooxygenase (COX) activities, which plays a role in modulating prostaglandin synthesis. This selective inhibition can lead to pain relief and fever reduction without full inhibition of COX activities, as seen with nonsteroidal anti-inflammatory drugs (Cinteză et al., 2018).

• Pharmacokinetic Studies : Research on compounds like midazolam highlights the importance of understanding the pharmacokinetics, including absorption, distribution, metabolism, and excretion. Such studies provide essential information for predicting the behavior of new chemical entities in the body (Heizmann & Ziegler, 1981).

• Mechanistic Pharmacokinetic and Pharmacodynamic Modeling : Compounds with multiple mechanisms, such as CHF3381, which acts as an N-methyl-d-aspartate antagonist and monoamine oxidase-A inhibitor, are subjected to mechanistic modeling. This approach helps in understanding the compound's kinetics and dynamics, which is crucial for developing therapeutic strategies (Csajka et al., 2005).

• Investigation of Metabolic Pathways : Understanding the metabolic pathways of compounds, including their transformation into metabolites and interaction with enzymes such as cytochrome P450, is vital. This knowledge aids in predicting drug interactions, toxicity, and the overall safety profile of new drugs (Umar et al., 2020).

• Clinical Efficacy in Specific Conditions : Research into specific applications of chemical compounds, such as the use of acetaminophen in the closure of patent ductus arteriosus (PDA) in neonates, demonstrates the potential for targeted therapeutic interventions. These studies can lead to new treatment modalities for conditions that may lack effective treatments (Cinteză et al., 2018).